Cas no 90200-29-6 (1,4-Dithiane-2,5-diol, diacetate)

• Product Name: 1,4-Dithiane-2,5-diol, diacetate
• CAS No: 90200-29-6
• MF: C₈H₁₆O₆S₂
• MW: 272.339040756226
• CID: 791950
• PubChem ID: 71429726
• Update Time: 2025-04-19

1,4-Dithiane-2,5-diol, diacetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiane-2,5-diol, diacetate
• acetic acid,1,4-dithiane-2,5-diol
• Acetic acid--1,4-dithiane-2,5-diol (2/1)
• 90200-29-6
• DTXSID10848394

• Inchi： 1S/C4H8O2S2.2C2H4O2/c5-3-1-7-4(6)2-8-3;2*1-2(3)4/h3-6H,1-2H2;2*1H3,(H,3,4)
• InChI Key： YNPZGROQOWBSJZ-UHFFFAOYSA-N
• SMILES： S1CC(O)SCC1O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 272.03883057g/mol
• Monoisotopic Mass: 272.03883057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 99.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų